Cas no 391222-79-0 (4-tert-butyl-N-{4-3-(4-tert-butylbenzamido)phenyl-1,3-thiazol-2-yl}benzamide)

• Product Name: 4-tert-butyl-N-{4-3-(4-tert-butylbenzamido)phenyl-1,3-thiazol-2-yl}benzamide
• CAS No: 391222-79-0
• MF: C₃₁H₃₃N₃O₂S
• MW: 511.677626371384
• CID: 6111374
• PubChem ID: 4076459
• Update Time: 2025-11-07

4-tert-butyl-N-{4-3-(4-tert-butylbenzamido)phenyl-1,3-thiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-{4-3-(4-tert-butylbenzamido)phenyl-1,3-thiazol-2-yl}benzamide
• Benzamide, 4-(1,1-dimethylethyl)-N-[4-[3-[[4-(1,1-dimethylethyl)benzoyl]amino]phenyl]-2-thiazolyl]-
• 4-tert-butyl-N-{4-[3-(4-tert-butylbenzamido)phenyl]-1,3-thiazol-2-yl}benzamide
• AKOS024574699
• F0161-0206
• 4-(tert-butyl)-N-(4-(3-(4-(tert-butyl)benzamido)phenyl)thiazol-2-yl)benzamide
• 391222-79-0
• 4-tert-butyl-N-[3-[2-[(4-tert-butylbenzoyl)amino]-1,3-thiazol-4-yl]phenyl]benzamide

• Inchi： 1S/C31H33N3O2S/c1-30(2,3)23-14-10-20(11-15-23)27(35)32-25-9-7-8-22(18-25)26-19-37-29(33-26)34-28(36)21-12-16-24(17-13-21)31(4,5)6/h7-19H,1-6H3,(H,32,35)(H,33,34,36)
• InChI Key： QLKXOBQDUHVNSQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=CC(NC(=O)C3=CC=C(C(C)(C)C)C=C3)=C2)=CS1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 511.22934848g/mol
• Monoisotopic Mass: 511.22934848g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8
• Topological Polar Surface Area: 99.3Ų

Experimental Properties

• Density: 1.194±0.06 g/cm3(Predicted)
• pka: 7.25±0.50(Predicted)

Additional information on 4-tert-butyl-N-{4-3-(4-tert-butylbenzamido)phenyl-1,3-thiazol-2-yl}benzamide

4-tert-butyl-N-{4-3-(4-tert-butylbenzamido)phenyl-1,3-thiazol-2-yl}benzamide: A Comprehensive Overview

The compound 4-tert-butyl-N-{4-3-(4-tert-butylbenzamido)phenyl-1,3-thiazol-2-yl}benzamide (CAS NO 391222-79-0) is a complex organic molecule with significant potential in the field of biomedical research. This compound belongs to the class of benzamides, which are known for their diverse applications in drug discovery and development. The intricate structure of this molecule, featuring multiple functional groups and substituents, positions it as a promising candidate for targeted therapy and precision medicine.

The molecular framework of this compound includes a thiazole ring, which is a five-membered aromatic heterocycle containing sulfur and nitrogen atoms. The thiazole moiety is attached to two benzamide groups, each bearing a tert-butyl substituent. This substitution pattern not only enhances the chemical stability of the molecule but also contributes to its unique pharmacokinetic properties. Recent studies have highlighted the importance of such substituted thiazoles in designing bioactive compounds with high selectivity and efficacy.

One of the key features of this compound is its amide bonds, which play a critical role in mediating interactions with biological targets. The presence of amide groups allows for the formation of hydrogen bonds, a mechanism that is often exploited in drug design to enhance binding affinity. Furthermore, the tert-butyl substituents on both benzene rings add steric bulk, which can influence the molecule's ability to penetrate biological membranes and reach its intended targets.

Research into this compound has focused on its potential as a therapeutic agent in various disease areas. For instance, recent investigations have explored its activity against cancer cells, particularly those resistant to conventional chemotherapy. The thiazole ring has been identified as a critical structural component for anticancer activity, with studies suggesting that the molecule may inhibit key signaling pathways involved in tumor growth and metastasis.

In addition to its anticancer properties, this compound has shown promise in the treatment of inflammatory diseases. Preclinical studies have demonstrated that it can modulate the activity of pro-inflammatory cytokines, thereby reducing inflammation in experimental models of arthritis and other autoimmune conditions. This dual functionality—anticancer and anti-inflammatory—positions it as a versatile candidate for polytherapeutic applications.

The synthesis of this compound is a testament to the advancements in organic chemistry. The use of highly specific reagents and reaction conditions ensures the formation of the desired product with minimal side products. Innovations in asymmetric synthesis have further enhanced the ability to control the stereochemistry of such complex molecules, leading to higher yields and purities.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's behavior at the molecular level. By employing advanced modeling techniques, researchers have gained insights into how the molecule interacts with biological targets, including its binding affinities and conformational flexibility. These findings are crucial for optimizing the compound's therapeutic profile and minimizing off-target effects.

Moreover, this compound has been explored in the context of nanomedicine, where it is being investigated as a payload in drug delivery systems. The molecule's inherent stability and bioavailability make it an attractive candidate for incorporation into liposomal formulations or polymeric nanoparticles, which can improve its targeting efficiency and reduce systemic toxicity.

Despite its promising properties, the development of this compound into a clinical-stage product requires addressing several challenges. Key among these is optimizing its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) characteristics. Ongoing research is focused on identifying factors that influence these parameters and developing strategies to enhance them.

Another critical aspect of this compound's development is its toxicological evaluation. While preliminary studies have suggested a favorable safety profile, further investigations are necessary to fully understand its potential for adverse effects. This includes evaluating its impact on various organ systems and identifying any unintended interactions with endogenous biological pathways.

Overall, the compound 4-tert-butyl-N-{4-3-(4-tert-butylbenzamido)phenyl-1,3-thiazol-2-yl}benzamide represents a significant advancement in the field of biomedical science. Its unique structure, combined with its demonstrated biological activity, positions it as a valuable tool in the quest for new and improved therapeutic agents. Continued research and development efforts are expected to unlock its full potential and pave the way for its eventual translation into clinical practice.